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For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(4-Methoxypyridin-2-yl)piperazine is a heterocyclic organic compound that has garnered
interest within the scientific community, particularly in the fields of medicinal chemistry and
pharmacology. As a derivative of both piperazine and pyridine, it possesses a structural motif
common to a variety of biologically active molecules. This technical guide provides a
comprehensive overview of the structure, properties, and potential applications of 1-(4-
Methoxypyridin-2-yl)piperazine, with a focus on its role as a versatile building block in the
development of novel therapeutics, especially those targeting the central nervous system.

Chemical Structure and Identification

1-(4-Methoxypyridin-2-yl)piperazine is characterized by a piperazine ring linked to a 4-
methoxypyridine moiety at the 2-position of the pyridine ring.

IUPAC Name: 1-(4-Methoxypyridin-2-yl)piperazine

CAS Number: 444666-41-5[1][2]

Molecular Formula: C10H15NsO[1][2]

Molecular Weight: 193.25 g/mol [1][2]
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e Canonical SMILES: COC1=CC(=NC=C1)N2CCNCC2

e InChl Key: GGFWCDNEFMGGMQ-UHFFFAOYSA-N

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 1-(4-Methoxypyridin-2-
yl)piperazine is presented in Table 1. It is typically available as a beige powder and should be

stored at 0-8 °C for optimal stability.[2][3] While experimental data for several properties are not
readily available in the literature, computational predictions provide valuable insights.

Table 1: Physicochemical Properties of 1-(4-Methoxypyridin-2-yl)piperazine

Property Value Source
Appearance Beige powder [2][3]
Purity > 95% (NMR) [2][3]
Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Solubility Favorable solubility profile [2][3]
Predicted XlogP 0.6

Storage 0-8 °C [2][3]

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 1-(4-Methoxypyridin-2-
yl)piperazine is not widely published in peer-reviewed literature, the general synthesis of N-
arylpiperazines is well-established. A common synthetic route involves the nucleophilic
aromatic substitution (SNA_r) reaction between a halo-substituted pyridine and piperazine.

A plausible synthetic workflow is outlined below.
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Starting Materials

2-Chloro-4-methoxypyridine Piperazine
Reaction
Y y
@philic Aromatic Substitution (S_NAr)
Product

1-(4-Methoxypyridin-2-yl)piperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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